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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)triethylamine

CAS No.: 2759-98-0

Cat. No.: B1222057

Get Quote

Status: Operational | Topic: Phytotoxicity & Experimental Optimization Audience: R&D

Scientists, Agrochemical Screeners, Plant Physiologists

Core Directive: The MPTA Mechanism &
Phytotoxicity Profile
What is MPTA in this context? MPTA (2-(p-methylphenoxy)triethylamine) is a tertiary amine

bioregulator structurally related to DCPTA. In drug development and agrochemical screening, it

is often utilized to modulate secondary metabolite pathways (specifically carotenogenesis) or

as a probe for amine-based growth regulation.

The Toxicity Paradox: While MPTA stimulates biomass and pigment accumulation at optimal

concentrations (sub-micromolar), it exhibits a steep dose-response curve.

Therapeutic Window: typically 0.1 – 1.0 ppm (species-dependent).

Toxic Mechanism: MPTA acts as a lycopene cyclase inhibitor. Overdose blocks the

conversion of lycopene to
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-carotene. Since

-carotene is essential for photoprotection (quenching triplet chlorophyll and singlet oxygen),
MPTA-treated seedlings under standard grow-light intensities undergo photo-oxidative
bleaching and rapid necrosis.

Quick Diagnostic: Is it MPTA Toxicity?
Symptom MPTA Specificity Differentiator

Interveinal Chlorosis

(Bleaching)
High

New leaves emerge

white/yellow (carotenoid

block).

Epinasty (Twisting) Moderate
Resembles Auxin/MCPA

overdose (amine structure).

Necrotic Spotting Low

Likely solvent burn

(DMSO/Ethanol) or surfactant

issue.

Stunted Roots High
Typical of amine accumulation

in rhizosphere.

Troubleshooting Guides & FAQs
Category A: Phenotypic Anomalies (The "Why is it
dying?" Series)
Q1: My seedlings are emerging with distinct white/yellow leaves but the cotyledons remain

green. Is this a pathogen? A: No, this is the classic "Bleaching Effect" of cyclase inhibition.

The Cause: The cotyledons possessed pre-existing carotenoids. The new tissue, formed

after MPTA uptake, cannot synthesize

-carotene due to lycopene cyclase blockade. Without

-carotene, the chlorophyll is destroyed by light.

The Fix:
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Reduce Light Intensity: Immediately drop PAR (Photosynthetically Active Radiation) by

50% to reduce photo-oxidative pressure.

Check Dosage: You likely exceeded the 5 ppm threshold. Dilute your treatment 10-fold in

the next replicate.

Q2: The seedlings show "burn" spots within 2 hours of foliar application. A: This is Contact

Phytotoxicity, not MPTA physiological toxicity.

The Cause: MPTA is often supplied as a hydrochloride salt. If not buffered correctly, the

spray solution may be highly acidic. Alternatively, if dissolved in DMSO/Ethanol, the solvent

concentration on the leaf surface may be too high (>0.1% final concentration).

The Fix:

Buffer the Solution: Ensure the final solution pH is adjusted to 6.0–6.5 using KOH.

Surfactant Check: Use a non-ionic surfactant (e.g., Tween-20) at 0.01% to prevent droplet

coalescence (hot spots).

Category B: Experimental Consistency (The "Data
Noise" Series)
Q3: My dose-response curve is erratic (high variability between replicates). A: Tertiary amines

like MPTA bind avidly to organic matter and soil colloids (Cation Exchange Capacity).

The Cause: If applying as a soil drench, the peat/soil organic matter is sequestering the

MPTA, releasing it unevenly.

The Fix: Switch to a Hydroponic or Inert Media (Vermiculite/Perlite) assay for screening. This

eliminates the cation exchange variable, ensuring the root system sees the exact calculated

concentration.

Q4: Can I autoclave MPTA in the growth media? A:Do not recommend.

The Cause: While amine salts are generally stable, thermal degradation can release free

amines or alter the pH of the media post-autoclave.
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The Fix: Filter-sterilize (0.22 µm PES filter) the MPTA stock solution and add it to the media

after it has cooled to <50°C (post-autoclave).

Validated Experimental Protocol: MPTA Screening
Assay
Objective: Determine the non-phytotoxic bioactive range of MPTA in Arabidopsis or Crop

Seedlings.

Reagents & Setup
Stock Solution: 10 mM MPTA in 50% Ethanol (stored at -20°C).

Buffer: 5 mM MES buffer (pH 5.8).

Plant Media: 0.5x Murashige & Skoog (MS) minus sucrose (to enforce autotrophy).

Step-by-Step Methodology
Seed Stratification:

Surface sterilize seeds.

Stratify at 4°C for 2 days in the dark to synchronize germination.

Treatment Preparation (The "Log-Step" Method):

Prepare MPTA concentrations in 0.5x MS media: 0, 0.1, 1.0, 10, 100 µM.

Critical: Include a "Solvent Control" (media + equivalent ethanol volume without MPTA).

Application:

Plate Assay: Pour media into square petri dishes. Sow seeds directly on media.

Hydroponic: Transfer 5-day-old seedlings to liquid culture containing treatment.

Growth Conditions:
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Light: Continuous light or 16h/8h cycle at 100 µmol m⁻² s⁻¹ (Moderate intensity). Note:

High light (>200) will mask bioactivity with toxicity.

Temp: 22°C.

Data Collection (Day 10):

Measure Root Length (primary toxicity indicator).

Measure Chlorophyll Content (SPAD or extraction) to quantify bleaching.

Visualization: Mechanism & Workflow
A. The MPTA Phytotoxicity Pathway
Caption: MPTA inhibits Lycopene Cyclase (LCY), causing a bottleneck. Lycopene accumulates

(red/orange potential) while Beta-Carotene decreases. The lack of Beta-Carotene leaves

Chlorophyll vulnerable to Singlet Oxygen (

) attack, resulting in photobleaching.
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B. Troubleshooting Logic Tree
Caption: Decision matrix for diagnosing MPTA-treated seedling failures.
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Symptom Observed

White/Yellow
New Leaves

Brown Spots
(Immediate)

Wilting/Twisting

Mechanism: Carotenoid Block
Action: Reduce Light Intensity

Mechanism: Acid/Solvent Burn
Action: Check pH & Buffer

Mechanism: Auxin Overdose
Action: Reduce Conc. <1ppm

Click to download full resolution via product page

Data Summary: Typical Dose-Response
Concentration (µM) Phenotype

Physiological
Status

Recommended
Action

0 (Control) Green, Healthy Baseline N/A

0.1 - 1.0 Dark Green, Compact

Bioactive Window.

Increased

chlorophyll/carotenoid

s.

Target Range for

growth assays.

5.0 - 10.0
Pale Green, Slight

Curl

Stress Threshold.

Cyclase inhibition

begins.

Monitor closely;

reduce light.

> 50.0 White/Yellow, Necrotic

Phytotoxic. Complete

cyclase block +

membrane damage.

Toxic. Discard and

dilute.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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